Cas no 389-08-2 (Nalidixic acid)

• Product Name: Nalidixic acid
• CAS No: 389-08-2
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD00006884
• CID: 37177
• PubChem ID: 24897864
• Update Time: 2025-06-08

Nalidixic acid Chemical and Physical Properties

Names and Identifiers

• Nalidixic acid
• 1,4-Dihydro-1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
• 1-ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
• Cetrimide Nalidixic acid Agar Supplement
• 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• 5,5-Diphenylimidazolidine-2,4-dione
• 1,4-Dihydro-1-ethyl-7-Methyl-4-oxo-1,-naphthyridine-3-carboxylic acid
• 3-Carboxy-1-ethyl-7-Methyl-1,8-naphthyridin-4-
• cybis
• nalix
• negram
• NOGRAM
• poleon
• uriben
• Urisal
• uroman
• uroneg
• uropan
• Nevigramon
• Nalidixin
• Uronidix
• Nalidixate
• Innoxalon
• Nalitucsan
• Nalidixan
• Sicmylon
• Unaserus
• NegGram
• Nalidic acid
• Nalidixinic acid
• Wintomylon
• Nalurin
• Naxuril
• Jicsron
• Dixinal
• Dixiben
• Acide nalidixique
• Nalidicron
• Specifin
• Specifen
• Nicelate
• Narigix
• Urodixin
• Uriclar
• Uralgin
• Kusnarin
• Betaxina
• Naldixic acid
• Acido nalidixico
• Acidum nalidixicum
• E
• Eucistin
• Acide nalidixico
• Acido nalid
• Acido nalidissico [DCIT]
• Nalidixic acid, >=98%
• SCHEMBL21736
• WIN-18320
• Tox21_302754
• 1-Ethyl-1,8-naphthyridine-3-carboxilic acid
• BIDD:GT0529
• Nalidixic acid (JP17/USP/INN)
• Nalidixic acid, analytical standard
• Nalidixic
• NALIDIXIC ACID [EP IMPURITY]
• SDCCGSBI-0050814.P004
• Win 18320
• HMS2092K04
• MLS004820190
• 1, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-
• NCGC00018181-02
• HMS3656K05
• Acide 1-etil-7-metil-1,8-naftiridin-4-one-3-carbossilico [Italian]
• SBI-0050814.P003
• NALIDIXIC ACID [WHO-DD]
• CHEBI:100147
• HMS500C20
• AS-13289
• NALIDIXIC ACID (MART.)
• 1,8-Naphthyridine-3-carboxylic acid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-
• Spectrum2_001360
• SR-01000003086-6
• HMS3374G11
• NALIDIXIC ACID [MART.]
• Tox21_110835
• EINECS 206-864-7
• Eucisten
• D91720
• NCGC00021730-03
• NCGC00021730-06
• NCGC00018181-06
• Acido nalidixico (INN-Spanish)
• Q281082
• SR-01000003086-10
• S2328
• 1-Aethyl-7-methyl-1,8-naphthyridin-4-on-3-karbonsaeure [German]
• 1-Ethyl-1,8-naphthyridine-3-carboxylic acid
• HMS1921G10
• EN300-20573
• NCI-C56199
• NCGC00018181-12
• VU0239598-6
• NALIDIXIC ACID [INN]
• HMS2232H24
• Pharmakon1600-01500756
• D00183
• NCI60_041807
• WIN 183203
• NCGC00018181-04
• BB 0242389
• SMR000058264
• 1-ETHYL-7-METHYL-4-OXO-1,4-DIHYDRO[1,8]NAPHTHYRIDINE-3-CARBOXYLIC ACID
• SPBio_002034
• KBio2_003966
• Nalidixic acid 1000 microg/mL in Methanol
• Acidum nalidixicum (INN-Latin)
• 1-Ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxilic acid
• Nalidixic acid, meets USP testing specifications
• 3-CARBOXY-1-ETHYL-7-METHYL-1,8-NAPTHIDIN-4-ONE
• Acide nalidixique [INN-French]
• 1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
• 389-08-2
• CCG-39298
• NCGC00018181-07
• Prestwick0_000187
• KBioGR_001333
• 1,8-Naphthyridine-3-carboxylic acid,1-ethyl-1,4-dihydro-7-methyl-4-oxo-
• HMS561K17
• FT-0603390
• N0490
• MLS000028504
• KBio3_001109
• Spectrum3_000075
• NSC-757432
• Nalidixic acid (NegGram)
• 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• NC00494
• 1-ETHYL-7-METHYL-1,4-DIHYDRO-1,8-NAPTHYRIDIN-4-ONE-CARBOXYLIC ACID
• SR-01000003086
• MLS006011875
• MLS002303041
• Z104478940
• MFCD00006884
• nalidixic-acid
• NSC-82174
• Maybridge1_007101
• Nalidixic acid, United States Pharmacopeia (USP) Reference Standard
• CHEMBL5
• NCGC00259028-01
• DivK1c_000058
• NINDS_000058
• Wintron
• 1-Ethyl-7-methyl-1,4-dihydro-1,8-naphthyridin-4-one-3-carboxylic acid
• 3-Carboxy-1-ethyl-7-methyl-1,8-naphthidin-4-one
• Innoxalomn
• SW219624-1
• Nalidixic acid, Antibiotic for Culture Media Use Only
• NCGC00018181-05
• HSDB 3241
• 1-ethyl-7-methyl-4-oxo-[1,8]naphthyridine-3-carboxylic acid
• Acid, Nalidixic
• NALIDIXIC ACID [MI]
• WLN: T66 BN EV JNJ B2 DVQ I1
• Oprea1_010545
• 1-Ethyl-7-methyl-1,8-naphthyridin-4-one-3-carboxylic acid
• Spectrum_000918
• 1,4-Dihydro-1-ethyl-7-methyl-1,8-naphthyridin-4-one-3-carboxylic acid
• Lopac0_000837
• AKOS000120074
• NSC757432
• NALIDIXIC ACID [JAN]
• NCGC00018181-08
• Acide nalidixique (INN-French)
• Tox21_201477
• NegGram (TN)
• KBio2_006534
• Acide nalidixico [Italian]
• 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-[1,8]naph thyridine-3-carboxylic acid
• KBioSS_001398
• SPECTRUM1500756
• Nalidixic acid (USAN:USP:INN:BAN:JAN)
• BSPBio_001889
• KBio1_000058
• WIN 18,320
• DTXSID3020912
• F0850-6751
• 5-25-07-00384 (Beilstein Handbook Reference)
• N-1200
• NCIOpen2_004342
• NCGC00021730-07
• UNII-3B91HWA56M
• DTXCID70912
• NALIDIXICACID
• Spectrum4_000817
• InChI=1/C12H12N2O3/c1-3-14-6-9(12(16)17)10(15)8-5-4-7(2)13-11(8)14/h4-6H,3H2,1-2H3,(H,16,17
• Nalidixic acid, European Pharmacopoeia (EP) Reference Standard
• NALIDIXIC ACID [USP IMPURITY]
• 1-ETHYL-1,4-DIHYDRO-7-METHYL-4-OXO-1,8-NAPTHYRIDINE-3-CARBOXYLIC ACID
• BDBM21691
• Prestwick2_000187
• HY-B0398
• BSPBio_000113
• Tox21_110835_1
• SY049448
• Nalidixic acid 100 microg/mL in Acetonitrile
• SPBio_001579
• Opera_ID_1064
• Prestwick1_000187
• SR-01000003086-4
• Acido nalidixico [INN-Spanish]
• Nalidixic acid 100 microg/mL in Methanol
• Acidum nalidixicum [INN-Latin]
• CAS-389-08-2
• 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-(1,8)naphthyridine-3-carboxylic acid
• MLS001148578
• NALIDIXIC ACID [USAN]
• NCGC00018181-09
• NCGC00021730-04
• KBio2_001398
• HMS3259O13
• CCRIS 2365
• NCGC00018181-01
• Nalidixinsaure
• NCGC00021730-05
• 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid
• NALIDIXIC ACID (EP IMPURITY)
• NCGC00018181-13
• BPBio1_000125
• 1-Aethyl-7-methyl-1,8-naphthyridin-4-on-3-karbonsaeure
• 3-Carboxy-1-ethyl-7-methyl-1,8-naphthyridin-4-one
• DB00779
• NALIDIXIC ACID [HSDB]
• Nalidixic acid [USAN:USP:INN:BAN:JAN]
• BRD-K47886988-323-03-0
• Acide 1-etil-7-metil-1,8-naftiridin-4-one-3-carbossilico
• BRN 0750515
• Prestwick3_000187
• UPCMLD-DP129:001
• NS00009829
• 1-ethyl-7-methyl-4-oxo-1
• Acido nalidissico
• 3B91HWA56M
• GTPL12773
• NCGC00018181-03
• NCGC00256581-01
• NALIDIXIC ACID [VANDF]
• NALIDIXIC ACID [ORANGE BOOK]
• IDI1_000058
• Acide nalidixique [French]
• wil 18,320
• SMR004703506
• C05079
• UPCMLD-DP129
• J01MB02
• Nalidixane
• NSC82174
• NCGC00018181-10
• NALIDIXIC ACID (USP IMPURITY)
• Spectrum5_001540
• Nalidixic acid (JP18/USP/INN)
• BRD-K47886988-001-22-2
• BBL012279
• ALBB-021275
• STK735579
• DB-049349
• BRD-K47886988-001-21-4
• 206-864-7
• AN16320
• Nalidixic acid (Standard)
• HY-B0398R

• MDL： MFCD00006884
• Inchi： 1S/C12H12N2O3/c1-3-14-6-9(12(16)17)10(15)8-5-4-7(2)13-11(8)14/h4-6H,3H2,1-2H3,(H,16,17)
• InChI Key： MHWLWQUZZRMNGJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN(CC)C2C1=CC=C(C)N=2

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.4
• Topological Polar Surface Area: 70.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2243 (rough estimate)
• Melting Point: 227-229 °C (lit.)
• Boiling Point: 413.1°C at 760 mmHg
• Flash Point: 203.6 °C
• Refractive Index: 1.6660 (estimate)
• Solubility: chloroform: 20 mg/mL, clear
• Water Partition Coefficient: 0.1 g/L (23 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 72.19000
• LogP: 1.42300
• Solubility: Not available
• Merck: 6359
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Nalidixic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H334
• Warning Statement： P261,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37-S45-S24
• FLUKA BRAND F CODES：8-10-23
• RTECS：QN2885000
• Hazardous Material Identification：
• Safety Term：S22;S24;S36/37;S45
• Toxicity：LD50 in mice (mg/kg): 3300 orally; 500 s.c.; 176 i.v. (Lesher, 1962)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R40; R42/43; R63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives
• Other Chemical Reagents